![molecular formula C14H15NO3 B4631982 4-[(5-methyl-1-benzofuran-2-yl)carbonyl]morpholine](/img/structure/B4631982.png)
4-[(5-methyl-1-benzofuran-2-yl)carbonyl]morpholine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-[(5-methyl-1-benzofuran-2-yl)carbonyl]morpholine involves various chemical reactions, including the Mannich reaction, which is used to synthesize benzofuran-morpholinomethyl-pyrazoline hybrids with significant vasodilatation properties (Hassan et al., 2014). These compounds were created by reacting α,β-unsaturated carbonyl compounds with hydrazine hydrate, semicarbazide, or thiosemicarbazide, and further reactions with morpholine hydrochloride and paraformaldehyde.
Molecular Structure Analysis
The molecular structure of related compounds has been extensively studied using spectroscopic and computational methods. For instance, 1-(morpholine-4-yl-methyl)-3-benzyl-4-(4-isopropylbenzylidenamino)-4,5-dihydro-1H-1,2,4-triazol-5-one was analyzed using IR, 1H-NMR, and 13C-NMR spectral data, and its structure was optimized using various computational methods (Kotan & Yüksek, 2016).
Chemical Reactions and Properties
Compounds containing the 4-(morpholin-4-yl)-N'-(arylidene)benzohydrazide framework exhibit significant antimycobacterial activity, which was evaluated using the luciferase reporter phages (LRP) assay. The structure-activity relationship was further investigated through quantitative structure-activity relationship (QSAR) analysis (Raparti et al., 2009).
Physical Properties Analysis
The physical properties of related compounds, such as solubility, are crucial in determining their biological activities. For example, the vasorelaxant properties of benzofuran-morpholinomethyl-pyrazoline hybrids were correlated with their physicochemical parameters, highlighting the importance of solubility in their biological efficacy (Hassan et al., 2014).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, of related compounds are essential for their pharmacological applications. For instance, the synthesis of novel 1-(morpholine-4-yl-methyl)-3-alkyl(aryl)-4-[4-(dimethylamino)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-ones and their antioxidant activities demonstrate the versatility of morpholine-containing compounds in medicinal chemistry (Kol et al., 2016).
Scientific Research Applications
Vasorelaxant Agents
Benzofuran-morpholinomethyl-pyrazoline hybrids have been synthesized and shown to possess significant vasodilatation properties, making them potential candidates for the development of new vasorelaxant agents. These compounds demonstrated activity superior to prazocin, a standard vasorelaxant, in isolated thoracic aortic rings of rats, indicating their potential in vascular health research (Hassan et al., 2014).
Antimicrobial and Antitubercular Activities
Novel 4-(morpholin-4-yl)-N'-(arylidene)benzohydrazides were synthesized and exhibited significant antimycobacterial activity against Mycobacterium tuberculosis H37Rv and clinical isolates resistant to standard drugs. This highlights the role of morpholine derivatives in developing new treatments for tuberculosis (Raparti et al., 2009).
Antioxidant and Glucosidase Inhibitory Potential
Benzimidazoles containing a morpholine skeleton were synthesized and evaluated for their in vitro antioxidant activities and glucosidase inhibitory potential. These compounds exhibited high scavenging activity and could serve as leads for the development of treatments for oxidative stress-related diseases and diabetes (Özil et al., 2018).
Anticancer Activity
A series of benzofuran derivatives were synthesized and showed promising anticancer activity against estrogen receptor-dependent breast cancer cell lines, with low toxicity to other cell types. This research suggests the utility of benzofuran and morpholine derivatives in developing targeted cancer therapies (Jin et al., 2020).
properties
IUPAC Name |
(5-methyl-1-benzofuran-2-yl)-morpholin-4-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3/c1-10-2-3-12-11(8-10)9-13(18-12)14(16)15-4-6-17-7-5-15/h2-3,8-9H,4-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZHANVZHRNJDNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=C2)C(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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